Cas no 527751-16-2 (methyl (1S,3R)-3-hydroxy-2,2-dimethyl-cyclobutanecarboxylate)

• Product Name: methyl (1S,3R)-3-hydroxy-2,2-dimethyl-cyclobutanecarboxylate
• CAS No: 527751-16-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD18970301
• CID: 3164500
• PubChem ID: 45083266
• Update Time: 2025-04-21

methyl (1S,3R)-3-hydroxy-2,2-dimethyl-cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dimethyl-3-hydroxycyclobutanecarboxylate
• methyl (1S,3R)-3-hydroxy-2,2-dimethyl-cyclobutanecarboxylate
• (1S,3R)-Methyl 3-hydroxy-2,2-dimethylcyclobutanecarboxylate
• AS-77318
• SCHEMBL25544491
• P20458
• DTXSID30665404
• Methyl cis-2,2-dimethyl-3-hydroxycyclobutane-1-carboxylate
• Cyclobutanecarboxylic acid, 3-hydroxy-2,2-dimethyl-, methyl ester, (1S,3R)- (9CI)
• MFCD18970301
• (1S,3R)-Methyl3-hydroxy-2,2-dimethylcyclobutanecarboxylate
• cis-Methyl 2,2-dimethyl-3-hydroxy-cyclobutanecarboxylate
• methyl (1S,3R)-3-hydroxy-2,2-dimethylcyclobutane-1-carboxylate
• CWA75116
• 527751-16-2

• MDL： MFCD18970301
• Inchi： 1S/C8H14O3/c1-8(2)5(4-6(8)9)7(10)11-3/h5-6,9H,4H2,1-3H3/t5-,6-/m1/s1
• InChI Key： CXBVPPWGWUOBMX-PHDIDXHHSA-N
• SMILES： O[C@@H]1C[C@H](C(=O)OC)C1(C)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 204.9±33.0 °C at 760 mmHg
• Flash Point: 76.2±18.2 °C
• Vapor Pressure: 0.1±0.9 mmHg at 25°C

methyl (1S,3R)-3-hydroxy-2,2-dimethyl-cyclobutanecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters